Cas no 904828-20-2 (6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine)

• Product Name: 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine
• CAS No: 904828-20-2
• MF: C₂₀H₁₆N₆O₃
• MW: 388.37944316864
• CID: 5494029
• Update Time: 2025-06-11

6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-nitropyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine
• 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine

• Inchi： 1S/C20H16N6O3/c1-14-11-19(24-20(22-14)25-13-16(12-21-25)26(27)28)23-15-7-9-18(10-8-15)29-17-5-3-2-4-6-17/h2-13H,1H3,(H,22,23,24)
• InChI Key： FQBHQPSYOUOVOM-UHFFFAOYSA-N
• SMILES： C1(N2C=C([N+]([O-])=O)C=N2)=NC(C)=CC(NC2=CC=C(OC3=CC=CC=C3)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine

Introduction to 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine (CAS No. 904828-20-2) and Its Emerging Applications in Chemical Biology

The compound 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine (CAS No. 904828-20-2) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and potential biological activities. This pyrimidine derivative, featuring a nitro-substituted pyrazole moiety and a phenoxyphenyl group, has garnered significant attention due to its structural complexity and the promise it holds for therapeutic applications.

At the core of its molecular architecture lies a pyrimidinamide backbone, which is a well-documented scaffold in medicinal chemistry. The presence of a nitro group at the 4-position of the pyrazole ring introduces electrophilic reactivity, making it a versatile candidate for further functionalization. Additionally, the phenoxyphenyl substituent at the N-position contributes to hydrophobic interactions and may influence binding affinity to biological targets. Such structural features are often exploited in drug design to enhance potency and selectivity.

Recent advancements in computational chemistry have enabled more precise modeling of this compound’s interactions with biological macromolecules. The nitro group, for instance, can serve as a hydrogen bond acceptor or participate in π-stacking interactions, depending on the target protein. Similarly, the aromatic system of the phenoxyphenyl moiety can engage in hydrophobic pockets or form π-cation interactions with positively charged residues. These insights have guided synthetic modifications aimed at optimizing pharmacokinetic profiles and target engagement.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial screening assays suggest that it exhibits moderate inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The nitro-pyrazole core has been reported to interfere with ATP binding pockets in kinase domains, thereby inhibiting their catalytic activity. Furthermore, the phenoxyphenyl group may enhance binding stability through hydrophobic interactions with aromatic residues in the kinase active site.

One particularly intriguing aspect of this molecule is its potential as a scaffold for further derivatization. Researchers have explored modifications to both the nitro group and the phenoxyphenyl moiety to fine-tune its pharmacological properties. For example, reduction of the nitro group to an amine can alter electronic distribution and influence solubility, while replacing the phenoxyphenyl group with other aryl ethers may modify metabolic stability and bioavailability. Such structural diversification is crucial for advancing preclinical development and identifying lead compounds for drug discovery.

The synthesis of 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine (CAS No. 904828-20-2) involves multi-step organic transformations, including condensation reactions, nitration, and palladium-catalyzed cross-coupling. Each synthetic step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact biological activity. Advances in flow chemistry have also been leveraged to streamline these processes, reducing reaction times and improving scalability.

From a computational perspective, molecular docking studies have been instrumental in understanding how this compound interacts with its potential targets. By modeling its binding into active sites of enzymes such as kinases or transcription factors, researchers can predict key interactions and identify critical residues for structure-based drug design. These predictions are further validated through experimental techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The role of 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(4-phenoxyphenyl)pyrimidin-4-amine (CAS No. 904828-20-2) extends beyond mere kinase inhibition; it also serves as a platform for studying drug-drug interactions and pharmacokinetic properties. For instance, its ability to bind to multiple targets suggests potential applications in combination therapy regimens. Additionally, its structural features may influence metabolic pathways, offering insights into how drug candidates are processed within living systems.

In conclusion, this compound exemplifies the intersection of synthetic organic chemistry and bioactivity-based drug discovery. Its complex structure presents both challenges and opportunities for medicinal chemists seeking novel therapeutics. As research progresses, further exploration of its derivatives will likely uncover new mechanisms of action and expand its therapeutic potential across diverse disease areas.